1-(m-Bromophenyl)-3-(1-methylpyrrolidin-2-ylidene)urea

• Molecular Formula: C12H14BrN3O
• Molecular Weight: 296.16 g/mol
• IUPAC Name: 1-(3-bromophenyl)-3-(1-methylpyrrolidin-2-ylidene)urea
• InChI: InChI=1S/C12H14BrN3O/c1-16-7-3-6-11(16)15-12(17)14-10-5-2-4-9(13)8-10/h2,4-5,8H,3,6-7H2,1H3,(H,14,17)
• InChI Key: LTIWRGIXSRDVKN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1=NC(=O)NC2=CC(=CC=C2)Br

Description

1-(m-Bromophenyl)-3-(1-methylpyrrolidin-2-ylidene)urea is a useful research compound. Its molecular formula is C12H14BrN3O and its molecular weight is 296.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The hydrochloride salt of 2-imino-1-methylpyrrolidine is converted to the free base (4.9 g.; 0.05 mole) in benzene in the usual manner. Then 9.9 g. (0.05 mole) of m-bromophenylisocyanate [made according to the method of K. Inukai and Y. Maki, Kogyo Kagaku Zasshi, 70 (4), 491-4 (1967)] dissolved in anhydrous benzene is added. The reaction mixture is stirred at room temperature for 11/2 hours and the solvent then evaporated in vacuo to give a solid redisue of 1-(3-bromophenyl)-3 -(1-methyl-2-pyrrolidylidene)urea. Recrystallizations from ethyl acetate yields the pure product, m.p. = 138°-149° C.